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Get Quote

Introduction

This document provides a detailed protocol for the covalent labeling of antibodies with TCO-
PEG9-maleimide. This bifunctional linker allows for the introduction of a trans-cyclooctene

(TCO) moiety onto an antibody. The maleimide group reacts specifically with free sulfhydryl

(thiol) groups on the antibody, typically from cysteine residues, to form a stable thioether bond.

[1][2][3] The TCO group is a key component for bioorthogonal chemistry, enabling a highly

efficient and specific "click" reaction with a tetrazine-labeled molecule in a subsequent step.[4]

[5] The hydrophilic 9-unit polyethylene glycol (PEG) spacer enhances the water solubility of the

conjugate and minimizes potential steric hindrance.

This protocol is designed for researchers, scientists, and drug development professionals who

are developing antibody-drug conjugates (ADCs), engaged in pre-targeted in vivo imaging, or

utilizing antibody conjugates in advanced cell-based assays. The procedure covers antibody

preparation, an optional reduction step to generate free thiols, the conjugation reaction, and

purification of the final antibody-TCO conjugate.
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The experimental workflow involves a series of sequential steps to prepare the antibody,

perform the conjugation, and purify the final product. The maleimide group on the linker

chemoselectively targets thiol groups present on the antibody's cysteine residues.
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Caption: Workflow for antibody conjugation with TCO-PEG9-maleimide.
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Experimental Protocols
This section details the step-by-step methodology for labeling an antibody with TCO-PEG9-
maleimide.

1. Materials Required

Antibody (to be labeled)

TCO-PEG9-maleimide

Reaction Buffer: Amine-free and thiol-free buffer, pH 6.5-7.5 (e.g., 100 mM sodium

phosphate, 150 mM NaCl, pH 7.5; also known as PBS).

Reducing Agent (Optional): Tris(2-carboxyethyl)phosphine (TCEP) for reducing disulfide

bonds. Avoid DTT unless it can be completely removed prior to adding the maleimide

reagent.

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Desalting spin columns (e.g., Zeba™ Spin Desalting Columns) or size-exclusion

chromatography (SEC) system for purification.

Reaction tubes

Spectrophotometer for concentration measurements

2. Antibody Preparation

Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris) or thiols,

it must be exchanged into the Reaction Buffer. This can be done using a desalting column or

dialysis.

Concentration Adjustment: Adjust the antibody concentration to 1-10 mg/mL in the Reaction

Buffer. Higher concentrations (2-5 mg/mL) often lead to better labeling efficiency.

Degas Buffer (Recommended): To prevent re-oxidation of thiols, it is recommended to degas

the Reaction Buffer by applying a vacuum or bubbling with an inert gas like nitrogen or
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argon.

3. Optional: Reduction of Antibody Disulfide Bonds This step is necessary if the antibody does

not have a sufficient number of free sulfhydryl groups for labeling.

Add a 10- to 100-fold molar excess of TCEP to the antibody solution.

Incubate the mixture for 20-30 minutes at room temperature.

Crucially, do not remove the TCEP if it is the chosen reducing agent, as it does not contain

free thiols that would react with the maleimide. If DTT is used, it must be completely removed

before proceeding.

4. Conjugation Reaction

Prepare TCO-PEG9-Maleimide Stock Solution: Immediately before use, allow the TCO-
PEG9-maleimide vial to warm to room temperature. Prepare a 5-20 mM stock solution in

anhydrous DMSO or DMF.

Calculate Reagent Volume: Determine the volume of the TCO-PEG9-maleimide stock

solution needed to achieve a 10- to 20-fold molar excess relative to the antibody. This ratio

may need optimization for specific antibodies.

Perform Labeling: While gently stirring or vortexing the antibody solution, add the calculated

volume of the TCO-PEG9-maleimide stock solution.

Incubate: Protect the reaction mixture from light and incubate for 1-4 hours at room

temperature or for 2-8 hours at 4°C.

5. Purification of the Antibody-TCO Conjugate

Remove the unreacted TCO-PEG9-maleimide and any reaction byproducts using a

desalting spin column or SEC.

Follow the manufacturer's instructions for the chosen purification method, using the Reaction

Buffer (e.g., PBS) as the exchange buffer.

The purified antibody-TCO conjugate is collected in the eluate.
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6. Storage of the Conjugate

For short-term storage (up to 1 week), store the conjugate at 2-8°C, protected from light.

For long-term storage, it is recommended to add a stabilizer like BSA (5-10 mg/mL) and a

bacteriostatic agent like sodium azide (0.01-0.03%). The conjugate can also be aliquoted

and stored at -20°C or -80°C. Note that the TCO moiety has a limited half-life and is not

recommended for very long-term storage.

Quantitative Data Summary
The efficiency of the labeling reaction depends on several parameters. The following table

summarizes the recommended conditions based on established protocols for maleimide-based

antibody conjugation.

Parameter Recommended Range Notes

Antibody Concentration 1 - 10 mg/mL
Higher concentrations (2-5

mg/mL) are often optimal.

Reaction Buffer pH 6.5 - 7.5
Optimal for selective reaction

with thiols over amines.

Molar Ratio

(Maleimide:Antibody)
10:1 to 20:1

This ratio should be optimized

for each specific antibody.

Reaction Temperature Room Temperature or 4°C
Incubation time should be

adjusted accordingly.

Reaction Time
1 - 4 hours at RT; 2 - 8 hours at

4°C

Longer times may be needed

for sensitive proteins at lower

temperatures.

TCEP Molar Excess (Optional) 10 - 100 fold
For the reduction of disulfide

bonds to generate free thiols.

Characterization
After purification, it is important to characterize the conjugate.
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Protein Concentration: Determine the final concentration of the labeled antibody using a

standard protein assay (e.g., BCA) or by measuring absorbance at 280 nm (A280).

Degree of Labeling (DOL): The DOL, or the average number of TCO molecules per antibody,

can be determined using methods such as mass spectrometry (MALDI-TOF or LC-MS) by

observing the mass shift corresponding to the attached linkers. UV-Vis spectroscopy can

also be used if the extinction coefficient of the TCO moiety at a specific wavelength is known.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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